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Compound of Interest

Compound Name: Dalbergioidin

Cat. No.: B157601

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
document provides a comprehensive, step-by-step guide to the proper disposal procedures for
Dalbergioidin, safeguarding both personnel and the environment.

Dalbergioidin is a flavonoid compound that requires careful handling and disposal due to its
potential hazards. Adherence to these protocols is essential for maintaining a safe laboratory
environment and complying with regulatory standards.

Hazard Identification and Safety Precautions

Prior to handling Dalbergioidin, it is crucial to be aware of its associated hazards. The
following table summarizes the key hazard information.
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Hazard Class

GHS Hazard Statement

Precautionary Statement

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P312 +
P330: IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell. Rinse mouth.

Skin irritation (Category 2)

H315: Causes skin irritation

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water. P332 + P313: If skin
irritation occurs: Get medical
advice/attention. P362: Take
off contaminated clothing and

wash before reuse.

Eye irritation (Category 2A)

H319: Causes serious eye

irritation

P280: Wear protective
gloves/eye protection/face
protection. P305 + P351 +
P338: IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
P337 + P313: If eye irritation
persists: Get medical

advice/attention.

Specific target organ toxicity -
single exposure (Category 3),

Respiratory system

H335: May cause respiratory
irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area. P304
+ P340 + P312: IF INHALED:

Remove person to fresh air
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and keep comfortable for
breathing. Call a POISON
CENTER/doctor if you feel

unwell.

Step-by-Step Disposal Protocol

The proper disposal of Dalbergioidin and its contaminated materials is contingent on its form
(solid or liquid) and the nature of the contamination. The following workflow provides a logical
approach to its disposal.
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Identify Dalbergioidin Waste Stream
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Caption: Dalbergioidin Disposal Decision Workflow.
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Detailed Experimental Protocols for Disposal:
1. Solid Waste Disposal:

e Scope: This protocol applies to pure Dalbergioidin powder, contaminated personal
protective equipment (PPE) such as gloves and lab coats, and other solid labware (e.qg.,
weigh boats, pipette tips).

e Procedure:

[¢]

Carefully collect all solid waste materials. To minimize dust generation, do not dry sweep
solid Dalbergioidin.

o Place the waste into a designated, chemically resistant, and sealable hazardous waste
container. The container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Dalbergioidin.”

o Store the sealed container in a designated hazardous waste accumulation area, away
from incompatible materials.

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a certified hazardous waste disposal contractor.

2. Liquid Waste Disposal (Non-Biohazardous):

e Scope: This protocol applies to solutions containing Dalbergioidin, such as experimental
reaction mixtures or stock solutions.

e Procedure:

o Collect all liquid waste containing Dalbergioidin in a designated, leak-proof, and sealable
hazardous waste container.

o The container must be clearly labeled as "Hazardous Waste" and list all chemical
constituents, including "Dalbergioidin" and the solvent(s) used, with their approximate
concentrations.

o Do not mix incompatible waste streams.
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o Store the sealed container in a secondary containment bin within a designated hazardous
waste accumulation area.

o Arrange for disposal through your institution's EHS office or a certified hazardous waste
disposal contractor.

3. Liquid Waste Disposal (Biohazardous):

e Scope: This protocol applies to solutions containing Dalbergioidin that are also considered
biohazardous waste (e.g., cell culture media containing Dalbergioidin).

e Procedure:

o First, deactivate the biological material. The appropriate method of deactivation (e.g.,
autoclaving or chemical disinfection with bleach) should be chosen based on the nature of
the biohazardous agent and its compatibility with the chemical components.

o Important: If using chemical disinfection, ensure that the disinfectant is compatible with
Dalbergioidin and will not create a more hazardous substance.

o After deactivation, the waste can be managed as chemical waste. Collect the treated liquid
in a designated hazardous waste container.

o Label the container as "Hazardous Waste" and list all chemical constituents, including
"Dalbergioidin,” any solvents, and the deactivating agent used.

o Store and dispose of the container as described in the liquid waste (hon-biohazardous)
protocol.

Disclaimer: The information provided here is a general guideline. Always consult your
institution's specific safety and disposal protocols and adhere to all local, state, and federal
regulations regarding hazardous waste disposal. When in doubt, contact your institution's
Environmental Health and Safety (EHS) department for guidance.

« To cite this document: BenchChem. [Proper Disposal of Dalbergioidin: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157601#dalbergioidin-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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